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Introduction

YX-2-107 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed for the
targeted degradation of Cyclin-Dependent Kinase 6 (CDK®6).[1][2][3] As a bifunctional molecule,
YX-2-107 recruits the Cereblon (CRBN) E3 ubiquitin ligase to CDKG6, leading to its
ubiquitination and subsequent proteasomal degradation.[2][4] This mechanism of action, which
eliminates the entire protein rather than just inhibiting its kinase activity, offers a promising
therapeutic strategy for malignancies dependent on CDK®6, such as Philadelphia chromosome-
positive acute lymphoblastic leukemia (Ph+ ALL).[1][2][5][6] In Ph+ ALL cells, YX-2-107 has
been shown to inhibit the phosphorylation of the Retinoblastoma (RB) protein and
downregulate the expression of FOXM1, both of which are critical for cell cycle progression.[1]
[2][3][7] These application notes provide detailed protocols for the preparation of YX-2-107
stock solutions for use in cell culture experiments.

Physicochemical and Biological Properties

A summary of the key quantitative data for YX-2-107 is presented in the tables below for easy
reference.
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Table 1: Physicochemical Properties of YX-2-107

Property Value Reference
Molecular Formula C45H51N1109 [2]
Molecular Weight 889.97 g/mol [2]
CAS Number 2417408-46-7 [2]
Appearance Solid [4]
Purity >98% (HPLC) [4]

Table 2: In Vitro Biological Activity of YX-2-107

Parameter Value Cell Line(s) Reference
IC50 (CDK6
_ 4.4 nM [1]I3]
Degradation)
Selective CDK6
, 1.6 - 1000 nM (4h) BV173 [1][5][8]
Degradation
Inhibition of S Phase 2000 nM (48h) BV173, SUP-B15 [1][5][8]
Inhibition of RB
_ 2000 nM (72h) BV173, SUP-B15 [1][5][8]
Phosphorylation
Downregulation of
2000 nM (72h) BV173, SUP-B15 [1][5][8]

FOXM1

Mechanism of Action: YX-2-107 Signaling Pathway

The following diagram illustrates the mechanism of action of YX-2-107 as a PROTAC to induce
the degradation of CDKB6.
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Caption: Mechanism of YX-2-107 induced CDK®6 degradation and its downstream effects.

Experimental Protocols
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Preparation of YX-2-107 Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of YX-2-107 in DMSO.

Materials:

e YX-2-107 powder

o Dimethyl sulfoxide (DMSO), cell culture grade
 Sterile microcentrifuge tubes

o Pipettes and sterile, filtered pipette tips

o Vortex mixer

o Optional: Water bath or sonicator

Table 3: Stock Solution Preparation Calculator

Desired Stock Molecular Weight ( Mass of YX-2-107 Volume of DMSO to
Concentration g/mol) to Weigh Add
10 mM 889.97 8.9 mg 1mL
5 mM 889.97 4.45 mg 1mL
1mM 889.97 0.89 mg 1mL
Procedure:

o Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination of the stock solution.

o Weighing YX-2-107: Carefully weigh the desired amount of YX-2-107 powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh 8.9 mg of YX-2-107.

o Dissolution: Add the appropriate volume of cell culture grade DMSO to the YX-2-107 powder.

Using the previous example, add 1 mL of DMSO.
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 Solubilization: Vortex the solution thoroughly to dissolve the compound. Gentle warming in a
water bath (not exceeding 37°C) or brief sonication can aid in dissolution if necessary.[1]
Visually inspect the solution to ensure that all of the compound has dissolved and no

particulates are visible.

 Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, aliquot the
stock solution into smaller, single-use volumes (e.g., 10-20 uL) in sterile microcentrifuge
tubes.[3]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[3] Protect the stock solution from light.[1]

Experimental Workflow for Cell-Based Assays

The following diagram outlines a general workflow for using the YX-2-107 stock solution in a

typical cell culture experiment.
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Caption: General experimental workflow for using YX-2-107 in cell culture.

Protocol for Diluting to Working Concentration:

+ Thaw Stock Solution: Thaw a single aliquot of the YX-2-107 stock solution at room
temperature.
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» Calculate Dilution: Determine the volume of the stock solution needed to achieve the desired
final concentration in your cell culture medium. For example, to prepare 1 mL of a 10 uM
working solution from a 10 mM stock, you would perform a 1:1000 dilution (add 1 pL of the
10 mM stock to 999 pL of culture medium).

o Prepare Working Solution: It is recommended to perform a serial dilution. First, prepare an
intermediate dilution in culture medium before making the final dilution in the volume to be
added to the cells. This ensures accurate and homogenous distribution of the compound.

e Vehicle Control: Prepare a vehicle control using the same final concentration of DMSO as in
the YX-2-107 treated samples.

e Cell Treatment: Add the prepared working solution (or vehicle control) to your cells and
incubate for the desired duration.

Safety Precautions

YX-2-107 is for research use only and is not intended for human or veterinary use.[2] Standard
laboratory safety practices should be followed when handling this compound. Wear appropriate
personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Handle
the powder in a chemical fume hood to avoid inhalation. Consult the Safety Data Sheet (SDS)
for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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